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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with the highly exothermic reaction of sodium peroxide
and water. Adherence to these protocols is critical for ensuring laboratory safety and

experimental success.

Frequently Asked Questions (FAQs)
Q1: What are the primary products of the reaction between sodium peroxide and water?

A1: The products depend on the temperature of the water. With cold water, the reaction

primarily yields sodium hydroxide (NaOH) and hydrogen peroxide (H2O2).[1][2] If the water is

hot, or if the heat from the exothermic reaction is not controlled, the hydrogen peroxide

decomposes to form oxygen gas (O2) and water.[1][2]

Q2: Why is this reaction considered hazardous?

A2: The reaction is highly exothermic, meaning it releases a significant amount of heat.[1][3]

This can cause a rapid increase in temperature, leading to boiling and splashing of the

corrosive sodium hydroxide solution. The decomposition of hydrogen peroxide at higher

temperatures also generates oxygen gas, which can increase the risk of fire if flammable

materials are present.[3]

Q3: What is a thermal runaway reaction in this context?
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A3: A thermal runaway can occur if the heat generated by the reaction is not dissipated faster

than it is produced. This leads to an uncontrolled increase in the reaction rate and temperature,

which can result in violent boiling, equipment failure, and potentially explosive release of hot,

corrosive materials and oxygen.

Q4: Can I use any container for this reaction?

A4: No. Due to the corrosive nature of sodium hydroxide and the potential for rapid

temperature changes, it is crucial to use appropriate glassware, such as a heavy-walled beaker

or flask made of borosilicate glass. The vessel should be of a suitable size to accommodate the

reaction volume and any potential foaming or bubbling.

Q5: How should I store sodium peroxide in the laboratory?

A5: Sodium peroxide should be stored in a cool, dry, well-ventilated area away from

combustible materials, organic substances, and acids.[4] It is crucial to keep the container

tightly sealed to prevent reaction with moisture in the air.[5]

Troubleshooting Guide
Issue: The reaction is proceeding too quickly and the temperature is rising uncontrollably.

Immediate Action:

Cease addition of sodium peroxide immediately.

If safe to do so, immerse the reaction vessel in an ice-water bath to rapidly cool the

mixture.

Alert personnel in the immediate vicinity of the potential hazard.

If the reaction cannot be brought under control, evacuate the area and follow your

institution's emergency procedures.

Possible Causes & Prevention:

Rate of Addition: Adding the sodium peroxide too quickly is a common cause of runaway

reactions.
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Prevention: Add the sodium peroxide in small, incremental portions, allowing the

temperature to stabilize between additions.

Inadequate Cooling: The cooling system may be insufficient for the scale of the reaction.

Prevention: Ensure your cooling bath is large enough and has sufficient ice to manage

the heat load. For larger scale reactions, consider using a cryostat or other active

cooling system.

High Initial Water Temperature: Starting with warm or hot water will accelerate the

reaction.

Prevention: Always begin with cold water or an ice-water slurry.

Issue: The reaction is very slow or does not appear to be starting.

Possible Causes & Solutions:

Low-Quality Sodium Peroxide: The sodium peroxide may have degraded due to

improper storage and exposure to moisture, resulting in a less reactive compound.

Solution: Use a fresh, properly stored container of sodium peroxide. You can test a

small, representative sample to confirm its reactivity before committing to a larger scale

experiment.

Very Low Temperature: While cooling is important for control, excessively low

temperatures can significantly slow down the reaction rate.

Solution: Allow the reaction mixture to warm slightly by removing it from the ice bath for

a short period, while carefully monitoring the temperature.

Issue: Unexpected gas evolution is observed even with cold water.

Possible Causes & Explanation:

Localized Heating: Even with external cooling, the immediate area where a granule of

sodium peroxide is dissolving can experience a localized temperature spike, leading to

some decomposition of the newly formed hydrogen peroxide into oxygen gas.
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Contaminants: Certain impurities in the sodium peroxide or water can catalyze the

decomposition of hydrogen peroxide.

Action: As long as the overall temperature of the bulk solution remains controlled and the

gas evolution is minor, this is not typically a cause for alarm. However, vigorous gas

evolution is a sign of a potential runaway reaction.

Quantitative Data
The reaction of sodium peroxide with water is highly exothermic. The enthalpy of reaction can

vary depending on the final products.
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Reaction Enthalpy of Reaction (ΔH) Notes

2Na₂O₂(s) + 2H₂O(l) →

4NaOH(aq) + O₂(g)
-126 kJ/mol to -287 kJ/mol

This reaction pathway is

favored at higher

temperatures. The range in

reported enthalpy values may

be due to different

experimental conditions and

final concentrations of

products.

Na₂O₂(s) + 2H₂O(l) →

2NaOH(aq) + H₂O₂(aq)

Not explicitly found, but is the

initial exothermic step.

This is the primary reaction in

cold water. The subsequent

decomposition of H₂O₂ is also

exothermic.

Example Temperature

Increase

7.8g of Na₂O₂ added to 110

mL of water

Calculated temperature

increase of approximately 30.9

°C, assuming all heat is

absorbed by the water.[6]

This is a theoretical calculation

and the actual temperature

change may vary based on

heat loss to the surroundings

and the efficiency of mixing. It

serves as a good indicator of

the significant heat evolution.

Always start with smaller

quantities to assess the

reaction under your specific

laboratory conditions.

Experimental Protocols
Protocol 1: Controlled Laboratory Scale Reaction of
Sodium Peroxide and Water
This protocol outlines a method for safely conducting the reaction of sodium peroxide and

water to generate a solution of sodium hydroxide and hydrogen peroxide, while managing the
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exothermic nature of the reaction.

Materials:

Sodium peroxide (Na₂O₂)

Distilled water, pre-chilled to 0-4 °C

Ice

Large crystallizing dish or secondary container

Stir plate and magnetic stir bar

Thermometer or thermocouple probe

Lab coat, safety goggles, and chemical-resistant gloves

Procedure:

Preparation:

Don appropriate Personal Protective Equipment (PPE).

Set up a stir plate in a fume hood.

Place a beaker containing the desired amount of chilled distilled water and a magnetic stir

bar on the stir plate.

Place this beaker inside a larger crystallizing dish filled with an ice-water slurry to act as a

cooling bath.

Insert a thermometer or thermocouple into the water to monitor the temperature

continuously. Ensure the probe does not interfere with the stir bar.

Reaction:

Begin stirring the water to create a vortex.
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Slowly and carefully add a small portion (e.g., <5% of the total mass) of the sodium
peroxide to the vortex.

Monitor the temperature closely. Allow the temperature to stabilize and begin to decrease

before adding the next portion.

Continue adding the sodium peroxide in small increments, maintaining the temperature

of the reaction mixture below a predetermined safety limit (e.g., 20 °C).

If the temperature rises rapidly or approaches the safety limit, immediately stop adding the

sodium peroxide and allow the mixture to cool.

Completion and Quenching:

Once all the sodium peroxide has been added and the temperature has stabilized, allow

the reaction to stir for an additional 15-20 minutes in the cooling bath.

If there is a possibility of unreacted sodium peroxide, or if the subsequent application

requires the absence of peroxides, a quenching step is necessary.

Quenching Procedure:

Prepare a solution of a suitable quenching agent, such as sodium sulfite (Na₂SO₃) or

sodium thiosulfate (Na₂S₂O₃). A common starting point is a 1:1 molar ratio of quenching

agent to the initial amount of sodium peroxide.

Slowly add the quenching solution to the reaction mixture while continuing to cool and

stir. Be aware that the quenching reaction itself can be exothermic.[7]

Monitor the temperature during the quenching process.

After the addition is complete, allow the mixture to stir for at least 30 minutes to ensure

all peroxides are neutralized.

Protocol 2: Synthesis of Sodium Peroxide Octahydrate
This protocol describes the preparation of sodium peroxide octahydrate (Na₂O₂·8H₂O) from

sodium hydroxide and hydrogen peroxide.[8][9][10]
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Materials:

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂, e.g., 20% solution)

Isopropanol or Ethanol (95%), chilled

Ice

Beakers and a flask

Pipette

Procedure:

Preparation of Sodium Hydroxide Solution:

Dissolve sodium hydroxide in cold water in a beaker. This dissolution is highly exothermic,

so cool the solution in an ice bath or refrigerator until it is at or below room temperature.

Reaction:

Transfer the cooled sodium hydroxide solution to a flask.

Place the flask in an ice-water bath to maintain a low temperature.

Slowly add the hydrogen peroxide solution dropwise using a pipette while stirring.

White particles of sodium peroxide octahydrate will begin to precipitate. Continue the

addition slowly to control the temperature.

Precipitation and Isolation:

Once all the hydrogen peroxide has been added, add chilled isopropanol or ethanol to the

slurry to further precipitate the product.

Cool the mixture in a refrigerator for approximately 20-30 minutes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolate the solid product by decanting the supernatant or by vacuum filtration.

Visualizations
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Preparation
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Completion & Quenching
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Uncontrolled Temperature Rise Detected
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Apply Aggressive Cooling (Ice Bath)

Is Temperature Decreasing?

Evacuate Area & Follow Emergency Protocol

  No

Continue Monitoring Temperature

  Yes

Investigate Cause (e.g., addition rate, cooling)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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